Cas no 898772-24-2 (3'-Azetidinomethyl-3,4-difluorobenzophenone)
3'-Azetidinomethyl-3,4-difluorobenzophenone is a fluorinated benzophenone derivative featuring an azetidinomethyl substituent at the 3' position. This compound exhibits unique structural characteristics due to the combination of a rigid benzophenone core, difluorination at the 3,4 positions, and the incorporation of a strained azetidine ring. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry and drug design. The azetidinomethyl group introduces a constrained nitrogen-containing heterocycle, which can improve binding affinity and selectivity in target interactions. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and other pharmacologically active agents. Its well-defined structure and functional group versatility make it a promising scaffold for further chemical modifications.
898772-24-2 structure
Product Name:3'-Azetidinomethyl-3,4-difluorobenzophenone
CAS No:898772-24-2
MF:C17H15F2NO
MW:287.303911447525
MDL:MFCD03842109
CID:868302
Update Time:2025-07-02
3'-Azetidinomethyl-3,4-difluorobenzophenone Chemical and Physical Properties
Names and Identifiers
-
- [3-(azetidin-1-ylmethyl)phenyl]-(3,4-difluorophenyl)methanone
- 3'-AZETIDINOMETHYL-3,4-DIFLUOROBENZOPHENONE
- 3'-AZETIDIN-1-YLMETHYL-3,4-DIFLUOROBENZOPHENONE
- (3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone
- SB51658
- {3-[(Azetidin-1-yl)methyl]phenyl}(3,4-difluorophenyl)methanone
- [3-(1-Azetidinylmethyl)phenyl](3,4-difluorophenyl)methanone
- 3'-Azetidinomethyl-3,4-difluorobenzophenone
-
- MDL: MFCD03842109
- Inchi: 1S/C17H15F2NO/c18-15-6-5-14(10-16(15)19)17(21)13-4-1-3-12(9-13)11-20-7-2-8-20/h1,3-6,9-10H,2,7-8,11H2
- InChI Key: LOVPLGNCWQQYHE-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(F)C(F)=CC=1)C1C=C(CN2CCC2)C=CC=1
Computed Properties
- Exact Mass: 287.11200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 372
- XLogP3: 3.4
- Topological Polar Surface Area: 20.3
Experimental Properties
- PSA: 20.31000
- LogP: 3.33940
3'-Azetidinomethyl-3,4-difluorobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284320-1g |
(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone |
898772-24-2 | 95% | 1g |
$409 | 2021-06-09 | |
| Chemenu | CM284320-5g |
(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone |
898772-24-2 | 95% | 5g |
$1320 | 2021-06-09 | |
| Chemenu | CM284320-1g |
(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone |
898772-24-2 | 95% | 1g |
$450 | 2023-03-07 | |
| abcr | AB364895-1 g |
3'-Azetidinomethyl-3,4-difluorobenzophenone, 97%; . |
898772-24-2 | 97% | 1 g |
€932.90 | 2023-07-19 | |
| abcr | AB364895-1g |
3'-Azetidinomethyl-3,4-difluorobenzophenone, 97%; . |
898772-24-2 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB364895-2g |
3'-Azetidinomethyl-3,4-difluorobenzophenone, 97%; . |
898772-24-2 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB364895-2 g |
3'-Azetidinomethyl-3,4-difluorobenzophenone, 97%; . |
898772-24-2 | 97% | 2 g |
€1,677.00 | 2023-07-19 | |
| A2B Chem LLC | AH88312-1g |
(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone |
898772-24-2 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH88312-2g |
(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone |
898772-24-2 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH88312-5g |
(3-(Azetidin-1-ylmethyl)phenyl)(3,4-difluorophenyl)methanone |
898772-24-2 | 97% | 5g |
$2291.00 | 2024-04-19 |
3'-Azetidinomethyl-3,4-difluorobenzophenone Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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